4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
Overview
Description
“4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile” is a derivative of 1H-pyrrolo[2,3-b]pyridine . It has been studied for its potent activities against FGFR1, 2, and 3 . It’s considered an attractive strategy for cancer therapy .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves a structure-based design strategy . The goal is to develop a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects .Scientific Research Applications
Electropolymerization and Conductivity Studies
A study by Berlin et al. (1990) explored the regiochemistry of the electrochemical oxidative polymerization of pyrrole derivatives. Through anodic coupling in acetonitrile, they synthesized polymers with varying conductivity based on the substitution pattern of the dimethyl derivatives. This work underscores the role of pyrrole derivatives in synthesizing conducting polymers with potential applications in electronic materials (Berlin, Pagani, Schiavon, & Zotti, 1990).
Synthesis and Spectroscopic Analysis
Cetina et al. (2010) conducted a synthesis and spectroscopic analysis of some pyridine derivatives, examining their structural features and optical properties. This research provides insights into the synthesis and potential applications of pyridine derivatives in photonics and materials science (Cetina, Tranfić, Sviben, & Jukić, 2010).
Catalysis and Multicomponent Synthesis
Rahmani et al. (2018) reported an efficient synthesis of pyridine-pyrimidines via a multicomponent reaction, highlighting the use of 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile derivatives in creating complex molecules. This work contributes to the field of catalytic synthesis, offering pathways to synthesize diverse molecular frameworks (Rahmani, Mohammadpoor-Baltork, Khosropour, Moghadam, Tangestaninejad, & Mirkhani, 2018).
Molecular Docking and Antimicrobial Activity
Flefel et al. (2018) explored the synthesis of novel pyridine and fused pyridine derivatives, assessing their antimicrobial and antioxidant activities. The study also included molecular docking screenings, demonstrating the potential of these compounds in developing new antimicrobial agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Mechanism of Action
Target of Action
The primary targets of 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile are the Fibroblast Growth Factor Receptors (FGFRs). FGFRs are a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . They play a key role in various types of tumors .
Mode of Action
this compound interacts with FGFRs, inhibiting their activity. This compound has shown potent activities against FGFR1, 2, and 3 . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling .
Biochemical Pathways
The interaction of this compound with FGFRs affects several biochemical pathways. The FGFR signaling pathway is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of this pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .
Result of Action
The result of the action of this compound is the inhibition of cell proliferation and induction of apoptosis in cancer cells . It has also been shown to significantly inhibit the migration and invasion of cancer cells .
Future Directions
Biochemical Analysis
Biochemical Properties
4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been found to have potent activities against fibroblast growth factor receptors (FGFR1, 2, and 3) . FGFRs are involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The interaction between this compound and these receptors could potentially influence these biochemical reactions.
Cellular Effects
In vitro studies have shown that this compound can inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly inhibited the migration and invasion of these cells . These effects suggest that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with FGFRs . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . This compound’s ability to inhibit FGFRs could potentially disrupt these signaling pathways, leading to changes in gene expression and other cellular effects.
Properties
IUPAC Name |
4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c1-6-3-7(2)13-10-9(6)8(4-11)5-12-10/h3,5H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTLLTHLIRILPMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=CN2)C#N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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